N-isopropyl-3-[5-(1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-ylcarbonyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl]propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to N-isopropyl-3-[5-(1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-ylcarbonyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl]propanamide involves multiple steps, including photolysis and cyclization reactions. For instance, tetrazolo[1,5-a]pyrazine derivatives undergo photolysis leading to intermediates and final products through selective ring opening and formation of nitrile ylide zwitterions. These processes are supported by high-level ab initio and DFT calculations (Addicott, Wong, & Wentrup, 2002).
Molecular Structure Analysis
Studies on compounds like 3-(pyrazol-1-yl)propanamide and its derivatives, including N-isopropyl substituted compounds, reveal the formation of supramolecular hydrogen-bonded chains and cyclic dimers in the solid state. These structures are determined through X-ray diffraction studies, indicating the complex and versatile molecular arrangements possible with such compounds (Palombo et al., 2019).
Chemical Reactions and Properties
The chemical reactivity of related compounds involves interactions with various reagents to form a diverse range of structures, such as pyrazolo[1,5-a]-1,3,5-triazines and barbiturates, through reactions with chlorocarbonyl isocyanate (Elgemeie, El-ezbawy, & Ali, 2001). These reactions highlight the compound's ability to participate in complex chemical transformations.
Physical Properties Analysis
The physical properties of compounds within this chemical family, such as solubility, melting points, and crystalline structure, are crucial for understanding their behavior in various conditions. While specific studies on N-isopropyl-3-[5-(1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-ylcarbonyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl]propanamide were not identified, related research on palladium(II) chloride complexes with pyrazol-1-ylpropanamide ligands provides insights into the solubility and crystalline structure of similar compounds (Palombo et al., 2019).
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and potential for forming various derivatives, are significant for understanding the compound's applications. The synthesis of pyrazolo[1,5-a]-1,3,5-triazines and barbiturates through reactions with chlorocarbonyl isocyanate demonstrates the compound's versatility and potential for creating a wide range of chemical derivatives with varying biological activities (Elgemeie, El-ezbawy, & Ali, 2001).
properties
IUPAC Name |
N-propan-2-yl-3-[5-(1,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carbonyl)-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-2-yl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N6O2/c1-12(2)20-17(26)7-6-13-10-14-11-24(8-9-25(14)23-13)19(27)18-15-4-3-5-16(15)21-22-18/h10,12H,3-9,11H2,1-2H3,(H,20,26)(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACAZYVMPDHJRDP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)CCC1=NN2CCN(CC2=C1)C(=O)C3=NNC4=C3CCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-isopropyl-3-[5-(1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-ylcarbonyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl]propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.